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Introduction

2-Chloro-4-ethoxypyridine is a halogenated pyridine derivative that serves as a valuable
intermediate in organic synthesis. Its unique structural features, including a reactive chlorine
atom at the 2-position and an ethoxy group at the 4-position of the pyridine ring, make it a
versatile building block for the synthesis of more complex molecules, particularly in the fields of
pharmaceutical and agrochemical research. The pyridine scaffold is a common motif in many
biologically active compounds, and the specific substitution pattern of 2-chloro-4-
ethoxypyridine allows for targeted modifications and the introduction of diverse functional
groups. This technical guide provides a comprehensive overview of the known chemical
properties, synthesis, and analytical methodologies related to 2-Chloro-4-ethoxypyridine.

Core Chemical Properties

A summary of the fundamental chemical identifiers and properties for 2-Chloro-4-
ethoxypyridine is provided below. It is important to note that while some physical properties
have been reported, others such as melting point and specific solubility data are not readily
available in published literature.
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Property Value Reference
CAS Number 52311-50-9 [1]
Molecular Formula C7HsCINO [1]
Molecular Weight 157.6 g/mol [1]
Boiling Point 230.9°C at 760 mmHg [2]
Density 1.166 g/cm3 [2]
Melting Point Not available [2]
Solubility Not available [2]
SMILES CCOclcenc(Cl)cl [1]
InChiKey OFHQTZYEMRJMCT- 1]
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

chemical compounds. The following table summarizes the available spectroscopic data for 2-

Chloro-4-ethoxypyridine.

Spectrum Type

Data

1H NMR (400 MHz, CDsOD)

5 8.15 (d, J=6.0 Hz, 1H), 6.99 (d, J=2.0Hz, 1H),
6.91-6.89 (m, 1H), 4.16-4.14 (m, 2H), 1.41-1.38
(m, 3H)

Mass Spectrometry (ESI-LCMS)

m/z 158 [M+H]*

13C NMR

Data not available

Infrared (IR)

Data not available

Synthesis of 2-Chloro-4-ethoxypyridine
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The synthesis of 2-Chloro-4-ethoxypyridine can be achieved through the nucleophilic
substitution of the nitro group in 2-chloro-4-nitropyridine with ethoxide.

Reactants

2-Chloro-4-nitropyridine Sodium Ethoxide

THF, 25°C

Product
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2-Chloro-4-ethoxypyridine

Click to download full resolution via product page

Caption: Synthesis of 2-Chloro-4-ethoxypyridine.

Experimental Protocol: A Representative Synthesis

While a detailed, step-by-step protocol for the synthesis of 2-Chloro-4-ethoxypyridine is not
extensively documented, the following procedure, adapted from the synthesis of similar
pyridine derivatives, provides a representative methodology for its preparation.

Materials:

2-chloro-4-nitropyridine

Sodium ethoxide

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate
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e Saturated sodium chloride solution
e Anhydrous sodium sulfate
Procedure:

e A solution of 2-chloro-4-nitropyridine (1.0 eq) in anhydrous THF is prepared in a round-
bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

e The solution is cooled to 0°C using an ice bath.

e Sodium ethoxide (1.5 eq) is added portion-wise to the cooled solution, ensuring the
temperature remains at 0°C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
(25°C) and stirred for 12 hours.

e The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LCMS).

» Upon completion, the reaction mixture is filtered to remove any solid byproducts.
e The filtrate is concentrated under reduced pressure to remove the majority of the THF.

e The resulting residue is partitioned between ethyl acetate and water. The aqueous layer is
extracted three times with ethyl acetate.

o The combined organic layers are washed with a saturated sodium chloride solution, dried
over anhydrous sodium sulfate, and filtered.

e The solvent is removed under reduced pressure to yield the crude 2-chloro-4-
ethoxypyridine.

o Further purification can be achieved by column chromatography on silica gel if necessary.

Analytical Workflow
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The characterization and quality control of synthesized 2-Chloro-4-ethoxypyridine would
typically follow a standard analytical workflow to confirm its identity and purity.

Spectroscopic Analysis

IR Spectroscopy

g

Characterized Product
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Caption: General analytical workflow for chemical characterization.

Safety and Handling

2-Chloro-4-ethoxypyridine should be handled with care in a well-ventilated laboratory, and
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn. For detailed safety information, it is recommended to consult the Safety
Data Sheet (SDS) provided by the supplier.

Reactivity and Applications

The chlorine atom at the 2-position of the pyridine ring is susceptible to nucleophilic
substitution, allowing for the introduction of a wide range of functional groups. This reactivity
makes 2-Chloro-4-ethoxypyridine a useful intermediate in the synthesis of various substituted
pyridines, which are prevalent in many pharmaceutical and agrochemical compounds. The
ethoxy group at the 4-position can also be modified, although it is generally less reactive than
the 2-chloro substituent.

Disclaimer: This document is intended for informational purposes for qualified scientific
professionals and does not constitute a comprehensive safety or handling guide. All laboratory
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work should be conducted with appropriate safety precautions and in accordance with
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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